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Compound of Interest

Compound Name: Metipranolol Hydrochloride

Cat. No.: B1676500 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of pharmaceutical compounds like Metipranolol Hydrochloride is paramount. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure laboratory environment.

Chemical and Physical Properties

Property Value Source

Chemical Formula C17H28ClNO4 [1]

Molecular Weight 345.86 g/mol [1][2]

Appearance Crystalline solid [3]

CAS Number 36592-77-5 [1]

Storage Temperature -20°C [3][4]

Solubility

Soluble in ethanol (~10

mg/ml), DMSO (~50 mg/ml),

and DMF (~50 mg/ml). Soluble

in aqueous buffers like PBS

(pH 7.2) at approximately 5

mg/ml.

[3]
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Hazard Identification and Personal Protective Equipment (PPE)

There are conflicting reports on the hazards of Metipranolol Hydrochloride. While some

Safety Data Sheets (SDS) classify it as not hazardous[1], another indicates it is harmful if

swallowed and very toxic to aquatic life with long-lasting effects[4]. Therefore, a cautious

approach is recommended, and the following PPE should be considered mandatory to prevent

exposure through inhalation, ingestion, or skin and eye contact.

Operation Minimum PPE Requirement

Weighing and Aliquoting (Dry Powder)

- Disposable Gown- Double Gloves

(Chemotherapy-rated)- N95 or N100 Respirator-

Goggles

Solution Preparation (Dissolving)

- Disposable Gown- Double Gloves

(Chemotherapy-rated)- Face Shield and

Goggles- Work within a certified chemical fume

hood

Handling of Solutions
- Disposable Gown- Single Pair of Gloves

(Nitrile)- Safety Glasses with Side Shields

Waste Disposal
- Disposable Gown- Double Gloves

(Chemotherapy-rated)- Goggles

Operational Procedures

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Wear appropriate PPE (gloves and lab coat) when handling the package.

Store the container upright in a designated, labeled, and well-ventilated area at -20°C[3][4].

Maintain an accurate inventory of the compound.

Preparation of Stock Solutions:
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Perform all manipulations of the dry powder within a certified chemical fume hood to

minimize inhalation risk.

Wear the specified PPE for handling dry powder.

To prepare a stock solution, dissolve Metipranolol Hydrochloride in a suitable solvent such

as ethanol, DMSO, or dimethyl formamide (DMF)[3]. The solution should be purged with an

inert gas[3].

For aqueous solutions, the crystalline solid can be directly dissolved in aqueous buffers. It is

not recommended to store aqueous solutions for more than one day[3].

Clearly label the container with the compound name, concentration, solvent, date of

preparation, and appropriate hazard symbols.

Experimental Use:

When handling solutions, wear the appropriate PPE.

Conduct all procedures that may generate aerosols or splashes within a fume hood or a

biosafety cabinet.

After handling, wash hands thoroughly with soap and water, even if gloves were worn[3].

Spill Management:

Evacuate the immediate area of the spill.

Wear appropriate PPE, including a respirator if the spill involves a significant amount of

powder.

For small powder spills, gently cover with damp paper towels to avoid raising dust.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Collect all contaminated materials into a labeled hazardous waste container.

Clean the spill area with a suitable detergent and water.
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Disposal Plan

All waste materials contaminated with Metipranolol Hydrochloride must be disposed of as

hazardous chemical waste.

Waste Stream Disposal Procedure

Unused Dry Compound

- Dispose of in its original container or a clearly

labeled hazardous waste container.- Do not mix

with other chemical waste.

Contaminated Labware (e.g., pipette tips, tubes)

- Collect in a designated, labeled hazardous

waste container lined with a heavy-duty plastic

bag.

Contaminated PPE (gloves, gown, etc.)
- Place in a designated, labeled hazardous

waste container immediately after use.

Aqueous and Solvent-Based Solutions

- Collect in a labeled, sealed, and leak-proof

hazardous waste container.- Do not dispose of

down the drain.

For final disposal, follow your institution's and local regulations for hazardous waste. If a drug

take-back program is available, that is the preferred method[5][6]. Otherwise, arrange for

collection by a licensed hazardous waste disposal company.

Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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